Cas no 4565-32-6 (2,3-dihydro-1-benzothiophene)

2,3-dihydro-1-benzothiophene structure
2,3-dihydro-1-benzothiophene structure
Product Name:2,3-dihydro-1-benzothiophene
CAS No:4565-32-6
MF:C8H8S
MW:136.214120864868
CID:1519858
PubChem ID:78319
Update Time:2025-04-21

2,3-dihydro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1-benzothiophene
    • 2,3-Dihydrobenzothiophene
    • Benzo(b)thiophene, 2,3-dihydro-
    • benzo[b]thiophene, 2,3-dihydro-
    • 2,3-Dihydrobenzo[b]thiophene
    • InChI=1/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H
    • AKOS025295343
    • 2,3-dihydro-benzo[b]thiophene
    • DB-216649
    • 2,3-Dihydro-1-benzothiophene #
    • SCHEMBL10884423
    • SCHEMBL8997
    • Dihydrobenzothiophene
    • MFCD18451841
    • Benzothiophane
    • 1,3-Dihydrobenzothiophene
    • 1-Thiaindan
    • AMY19129
    • DTXSID30963412
    • 4565-32-6
    • 2,3-dihydrobenzo(b)thiophen
    • Inchi: 1S/C8H8S/c1-2-4-8-7(3-1)5-6-9-8/h1-4H,5-6H2
    • InChI Key: YJUFGFXVASPYFQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 136.03474
  • Monoisotopic Mass: 136.03467143g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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